Cas no 2172528-55-9 (1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one)

• Product Name: 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one
• CAS No: 2172528-55-9
• MF: C₆H₁₁FN₂O₂
• MW: 162.162144899368
• CID: 5569249
• PubChem ID: 165595573
• Update Time: 2025-10-05

1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1650265
• 1-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one
• 2172528-55-9
• 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one

• Inchi： 1S/C6H11FN2O2/c7-3-5(10)4-9-2-1-8-6(9)11/h5,10H,1-4H2,(H,8,11)
• InChI Key： WZOPVQFFIHKKLM-UHFFFAOYSA-N
• SMILES： FCC(CN1C(NCC1)=O)O

Computed Properties

• Exact Mass: 162.08045576g/mol
• Monoisotopic Mass: 162.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one

Comprehensive Overview of 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172528-55-9)

1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172528-55-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features an imidazolidin-2-one core, a five-membered heterocyclic ring, which is substituted with a 3-fluoro-2-hydroxypropyl group. The presence of both fluorine and hydroxyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The growing interest in fluorinated compounds like 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently explore such compounds for their potential in developing new therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. The fluorine atom's electronegativity often improves binding affinity to biological targets, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in precision medicine and green chemistry. 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one aligns with these trends, as its synthesis can be optimized for minimal environmental impact while maintaining high yield and purity. This compound is also being investigated for its potential role in bioconjugation techniques, which are pivotal in developing targeted drug delivery systems.

From a technical perspective, the physicochemical properties of CAS No. 2172528-55-9—such as solubility, melting point, and stability—are crucial for its application in various formulations. Analytical techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize this compound, ensuring compliance with industry standards. Additionally, its compatibility with other reagents makes it a preferred choice for multi-step synthetic routes in organic chemistry.

The versatility of 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one extends beyond pharmaceuticals. It has potential applications in agrochemicals and functional materials, where fluorinated compounds are increasingly used to enhance product performance. For instance, its incorporation into polymer matrices could improve material durability and resistance to degradation, addressing key challenges in industries like electronics and coatings.

As the scientific community continues to explore sustainable synthetic methodologies, CAS No. 2172528-55-9 represents a promising candidate for catalyzed reactions and flow chemistry processes. These approaches not only reduce waste but also align with global initiatives for environmentally friendly manufacturing. Furthermore, the compound's relevance in patent literature underscores its commercial viability, with several research groups filing innovations related to its derivatives.

In conclusion, 1-(3-Fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172528-55-9) is a multifaceted compound with broad applicability across life sciences and material engineering. Its unique structural features and compatibility with modern synthetic techniques position it as a key player in the development of next-generation bioactive molecules and advanced materials. Ongoing research will likely uncover further opportunities for this compound, solidifying its importance in both academic and industrial settings.